Cas no 5471-81-8 (4-Iodo-3-methylbenzoic Acid Methyl Ester)

4-Iodo-3-methylbenzoic Acid Methyl Ester structure
5471-81-8 structure
Product Name:4-Iodo-3-methylbenzoic Acid Methyl Ester
CAS No:5471-81-8
MF:C9H9IO2
MW:276.071035146713
MDL:MFCD02683863
CID:85378
PubChem ID:231757
Update Time:2025-04-18

4-Iodo-3-methylbenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-iodo-3-methylbenzoate
    • 4-Iodo-3-methylbenzoic Acid Methyl Ester
    • 2-methyl-4-carbomethoxyiodobenzene
    • 3-methyl-4-iodobenzoic acid methyl ester
    • 4-Iodo-m-toluic Acid Methyl Ester
    • 4-Jod-3-methyl-benzoesaeuremethylester
    • methyl 3methyl-4-iodobenzoate
    • Methyl 4-Iodo-m-toluate
    • Methyl 3-methyl-4-iodobenzoate
    • NSC 28460
    • methyl 4-iodo-3-methyl-benzoate
    • Benzoic acid, 4-iodo-3-methyl-, methyl ester
    • Methyl4-Iodo-3-Methylbenzoate
    • NSC28460
    • HCSGWQGKCVQIRM-UHFFFAOYSA-N
    • 4-Iodo-3-methylbenzoic acid met
    • AKOS015890338
    • Q-201372
    • SCHEMBL1459771
    • EN300-193481
    • I0601
    • AC-7745
    • NSC-28460
    • 4-iodo-3-methyl-benzoic acid methyl ester
    • CS-W008413
    • 5471-81-8
    • 4-Iodo-3-methylbenzoic acid methyl
    • W13078
    • PS-7247
    • DTXSID10282850
    • SY041703
    • ? Methyl 4-Iodo-3-methylbenzoate
    • AMY28178
    • 2-Iodo-5-(methoxycarbonyl)toluene
    • A7955
    • 4-Iodo-m-toluic acid, methyl ester
    • FT-0647533
    • MFCD02683863
    • 4-Iodo-m-toluic Acid Methyl Ester; Methyl 3-Methyl-4-iodobenzoate; Methyl 4-Iodo-3-methylbenzoate; NSC 28460;
    • MDL： MFCD02683863
    • Inchi： 1S/C9H9IO2/c1-6-5-7(9(11)12-2)3-4-8(6)10/h3-5H,1-2H3
    • InChI Key： HCSGWQGKCVQIRM-UHFFFAOYSA-N
    • SMILES： IC1=CC=C(C(=O)OC)C=C1C

Computed Properties

  • Exact Mass: 275.96500
  • Monoisotopic Mass: 275.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.666±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 59.0 to 63.0 deg-C
  • Boiling Point: 106°C/4mmHg(lit.)
  • Flash Point: 134.6 °C
  • Refractive Index: 1.588
  • Solubility: Very slightly soluble (0.3 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.38620
  • Solubility: Not determined
  • Sensitiveness: Light Sensitive

4-Iodo-3-methylbenzoic Acid Methyl Ester Security Information

4-Iodo-3-methylbenzoic Acid Methyl Ester Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Iodo-3-methylbenzoic Acid Methyl Ester Pricemore >>

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